Cas no 303027-85-2 (propyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate)

• Product Name: propyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate
• CAS No: 303027-85-2
• MF: C₁₉H₂₂ClNO₃S₂
• MW: 411.965881824493
• CID: 5900997
• PubChem ID: 5886618
• Update Time: 2025-10-28

propyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate Chemical and Physical Properties

Names and Identifiers

• propyl (Z)-6-(5-(4-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoate
• 3-Thiazolidinehexanoic acid, 5-[(4-chlorophenyl)methylene]-4-oxo-2-thioxo-, propyl ester
• propyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate
• (Z)-propyl 6-(5-(4-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoate
• F0207-0516
• 303027-85-2
• AKOS002196851
• propyl 6-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoate

• Inchi： 1S/C19H22ClNO3S2/c1-2-12-24-17(22)6-4-3-5-11-21-18(23)16(26-19(21)25)13-14-7-9-15(20)10-8-14/h7-10,13H,2-6,11-12H2,1H3
• InChI Key： ZMXNLVGRNPHSBL-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(Cl)C=C2)C(=O)N(CCCCCC(OCCC)=O)C1=S

Computed Properties

• Exact Mass: 411.0729636g/mol
• Monoisotopic Mass: 411.0729636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 521.0±60.0 °C(Predicted)
• pka: -2.84±0.20(Predicted)

Additional information on propyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate

Propyl 6-(5Z)-5-(4-Chlorophenyl)methylidene-4-Oxo-2-Sulfanylidene-1,3-Thiazolidin-3-Ylhexanoate: A Comprehensive Overview

The compound with CAS No. 303027-85-2, known as propyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. In this article, we will delve into its structure, synthesis, properties, and the latest research findings.

The molecular structure of propyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate is characterized by a thiazolidine ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of a methylidene group (C=CH-) at the 5-position introduces geometric isomerism, specifically the (5Z) configuration. Additionally, the molecule features a 4-chlorophenyl group, which contributes to its aromaticity and potential biological activity. The sulfanylidene group (S=) at position 2 further enhances the compound's reactivity and functional versatility.

Recent studies have highlighted the importance of thiazolidine derivatives in medicinal chemistry. For instance, researchers have explored the anti-inflammatory and antioxidant properties of similar compounds, suggesting that propyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-Ylhexanoate could exhibit comparable or even superior bioactivity. The hexanoate ester group attached to the thiazolidine ring may play a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and distribution.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazolidine core. Key steps include the formation of the methylidene group through an aldol condensation reaction and the introduction of the chlorophenyl substituent via nucleophilic aromatic substitution. The final step involves esterification to attach the hexanoate group. Optimization of these steps has been a focus of recent research to improve yield and purity.

One of the most exciting developments in this area is the exploration of propyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-Oxo-2-Sulfanylidene-thiazolidin-Ylhexanoate as a potential drug candidate for neurodegenerative diseases. Preclinical studies have demonstrated its ability to inhibit key enzymes associated with Alzheimer's disease, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings are particularly promising given the growing need for effective treatments for neurodegenerative conditions.

Beyond its pharmacological applications, this compound has also shown potential in material science. Its thiazolidine ring system exhibits excellent thermal stability and mechanical properties, making it a candidate for advanced polymer materials. Researchers are currently investigating its use in high-performance polymers for applications in electronics and aerospace.

In terms of environmental impact, recent studies have focused on the biodegradability of propyl 6-(5Z)-5-(4-chlorophenyl)methylidene-thiazolidin-Ylhexanoate. Initial results suggest that under certain conditions, it can be metabolized by soil microorganisms without releasing toxic byproducts. This is a critical consideration for its large-scale production and use in industrial applications.

Looking ahead, collaborative efforts between chemists, biologists, and material scientists are expected to unlock further potential applications for this compound. Its unique combination of structural features makes it an ideal candidate for multifunctional materials and targeted drug delivery systems.

In conclusion, propyl 6-(5Z)-5-(4-chlorophenyl)methylidene-thiazolidin-Ylhexanoate represents a cutting-edge molecule with diverse applications across multiple disciplines. As research continues to uncover its full potential, it is poised to make significant contributions to both medicine and materials science.